Cas no 1017795-11-7 (2-(1H-Pyrazol-1-YL)pyrimidine-5-carbaldehyde)

2-(1H-Pyrazol-1-YL)pyrimidine-5-carbaldehyde structure
1017795-11-7 structure
Product Name:2-(1H-Pyrazol-1-YL)pyrimidine-5-carbaldehyde
CAS No:1017795-11-7
MF:C8H6N4O
MW:174.159440517426
CID:2853049
PubChem ID:55263312
Update Time:2025-11-06

2-(1H-Pyrazol-1-YL)pyrimidine-5-carbaldehyde Chemical and Physical Properties

Names and Identifiers

    • 2-(1H-PYRAZOL-1-YL)PYRIMIDINE-5-CARBALDEHYDE
    • AB58463
    • 2-(1H-Pyrazol-1-YL)pyrimidine-5-carbaldehyde
    • Inchi: 1S/C8H6N4O/c13-6-7-4-9-8(10-5-7)12-3-1-2-11-12/h1-6H
    • InChI Key: PJUDBKJXRXCNBT-UHFFFAOYSA-N
    • SMILES: O=CC1C=NC(=NC=1)N1C=CC=N1

Computed Properties

  • Exact Mass: 174.054161g/mol
  • Monoisotopic Mass: 174.054161g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 0
  • Hydrogen Bond Acceptor Count: 4
  • Heavy Atom Count: 13
  • Rotatable Bond Count: 2
  • Complexity: 179
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • Molecular Weight: 174.16g/mol
  • XLogP3: 0
  • Topological Polar Surface Area: 60.7

2-(1H-Pyrazol-1-YL)pyrimidine-5-carbaldehyde Pricemore >>

Related Categories No. Product Name Cas No. Purity Specification Price update time Inquiry
Enamine
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Enamine
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Enamine
EN300-1293121-500mg
2-(1H-pyrazol-1-yl)pyrimidine-5-carbaldehyde
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Enamine
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Enamine
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Enamine
EN300-1293121-5000mg
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